Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate
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Overview
Description
Ethyl 3-Oxo-4-(thiophene-2-yl)butanoate is a compound with a molecular weight of 212.27 . Another similar compound, Ethyl 4-oxo-4-(2-thienyl)butanoate, has a molecular formula of C10H12O3S .
Synthesis Analysis
While specific synthesis methods for “Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate” were not found, a series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis .Molecular Structure Analysis
The molecular structure of Ethyl 4-oxo-4-(2-thienyl)butanoate has an average mass of 212.266 Da and a monoisotopic mass of 212.050720 Da .Physical And Chemical Properties Analysis
Ethyl 4-oxo-4-(2-thienyl)butanoate has a density of 1.2±0.1 g/cm3, a boiling point of 334.1±22.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate: Scientific Research Applications
Antiviral Research: Compounds with structures similar to Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate have shown potential in antiviral studies. For instance, derivatives containing five-membered heteroaryl amines have exhibited antiviral activity against viruses such as the Newcastle disease virus, comparable to established antiviral drugs like Ribavirin .
Pain Management Studies: Analogous compounds have been synthesized and evaluated for their antinociceptive (pain-relieving) properties. This suggests that Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate could be explored for its potential efficacy in pain management and as a lead molecule for developing new analgesics .
Chemical Synthesis and Modification: The compound’s structure is conducive to chemical modifications, which can lead to the synthesis of novel molecules with potential therapeutic applications. Its core structure can serve as a building block for creating diverse chemical entities .
Pharmacokinetics and Drug Development: The physicochemical properties such as log P (partition coefficient), boiling point, melting point, and vapor pressure of similar compounds are studied to understand their behavior in biological systems, which is crucial for drug design and development .
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activity . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It’s known that thiophene derivatives interact with various biological targets to exert their effects . More research is needed to elucidate the exact interactions of this compound with its targets.
Biochemical Pathways
Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The exact pathways and downstream effects of this compound remain to be explored.
Result of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties . The specific effects of this compound at the molecular and cellular level need further investigation.
properties
IUPAC Name |
ethyl 4-oxo-4-(2-thiophen-3-ylethylamino)butanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-2-16-12(15)4-3-11(14)13-7-5-10-6-8-17-9-10/h6,8-9H,2-5,7H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKACRUMPXJYIHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)NCCC1=CSC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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